7-Chloro-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine

• IUPAC Name: 7-chloro-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C14H12ClN3/c1-9-8-12(15)18-14(16-9)13(10(2)17-18)11-6-4-3-5-7-11/h3-8H,1-2H3
• InChI Key: JOISBKFSEWNWGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=NN2C(=C1)Cl)C)C3=CC=CC=C3
• Molecular Formula: C14H12ClN3
• Molecular Weight: 257.72 g/mol

Description

Molecular Structure Analysis

The molecular structure of 7-Chloro-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine consists of a pyrazolo[1,5-a]pyrimidine core with chlorine substitution at position 7, methyl groups at positions 2 and 5, and a phenyl group attached to the pyrazole ring. The compound’s ChemSpider ID is 23074033.

Physical And Chemical Properties Analysis

• Toxicity : Classified as Acute Tox. 3 (Oral) with hazard statement H301 (toxic if swallowed).

Scientific Research Applications

Synthesis and Electrophilic Substitutions

A study by Atta (2011) in "Molecules" explored the use of 5-Aryl-7-hydrazino-2-phenylpyrazolo[1,5-c]pyrimidines as precursors for the preparation of a new series of pyrazolo[1,5-c]-1,2,4-triazolo[4,3-a]pyrimidines. This process involved reactions with various electrophilic reagents, yielding different substituted derivatives, illustrating the compound's utility in organic synthesis (Atta, 2011).

Crystal Structure and Anticancer Activity

Lu Jiu-fu et al. (2015) in the "Journal of Chemical Research" synthesized and analyzed the crystal structure of a related compound, 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine. Their research highlighted the compound's moderate anticancer activity, demonstrating its potential in medicinal chemistry (Lu Jiu-fu et al., 2015).

Study of Reactivity in Ring Systems

Yan‐Song Zheng and K. Atta (2011) in the "Chinese Journal of Chemistry" provided a novel synthetic method for preparing derivatives of pyrazolo[1,5-c]pyrimidines, highlighting the compound's reactivity and potential for creating diverse chemical structures (Yan‐Song Zheng & Atta, 2011).

Regioselective Synthesis for Pharmacological Applications

Miha Drev et al. (2014) in "Tetrahedron" discussed the regioselective synthesis of 7-oxopyrazolo[1,5-a]pyrimidine-3-carboxamides. This study is significant for pharmacological applications, as it demonstrates controlled synthetic pathways for derivatives that could have therapeutic properties (Drev et al., 2014).

Application in Metal Complexes

Miral V. Lunagariya et al. (2018) in "Applied Organometallic Chemistry" researched the synthesis and characterization of cyclometalated heteroleptic platinum(II) complexes using derivatives of pyrazolo[1,5-a]pyrimidine. This study illustrates the compound's application in developing metal complexes with potential biological activities (Lunagariya et al., 2018).

Corrosion Inhibition in Industrial Systems

F. Mahgoub et al. (2010) in "Materials Chemistry and Physics" explored the use of pyrazolo[1,5-c]pyrimidine derivatives as corrosion inhibitors in cooling water systems, highlighting an industrial application of the compound (Mahgoub et al., 2010).

Safety and Hazards

• Safety Note : Buyer assumes responsibility to confirm product identity and purity.

Mechanism of Action

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of 7-Chloro-2,5-dimethyl-3-phenylpyrazolo[1,5-a]pyrimidine are currently unknown . These properties are crucial for understanding the compound’s bioavailability, or the extent and rate at which the active moiety (drug or metabolite) enters systemic circulation, thereby accessing the site of action.